Cas no 451511-79-8 (N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide
• CAS No: 451511-79-8
• MF: C₂₁H₂₄ClFN₂O₃S
• MW: 438.943266868591
• CID: 6321404
• PubChem ID: 4351978
• Update Time: 2025-08-05

N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide
• 451511-79-8
• F0917-1411
• EU-0096281
• SR-01000578465
• SR-01000578465-1
• N-(3-chloro-2-methylphenyl)-2-fluoro-5-[(2-methylcyclohexyl)sulfamoyl]benzamide
• Oprea1_005530
• N-(3-chloro-2-methylphenyl)-2-fluoro-5-(N-(2-methylcyclohexyl)sulfamoyl)benzamide
• AKOS024602056

• Inchi： 1S/C21H24ClFN2O3S/c1-13-6-3-4-8-19(13)25-29(27,28)15-10-11-18(23)16(12-15)21(26)24-20-9-5-7-17(22)14(20)2/h5,7,9-13,19,25H,3-4,6,8H2,1-2H3,(H,24,26)
• InChI Key： GWXWZLBRLMEMBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C1=C(C=CC(=C1)S(NC1CCCCC1C)(=O)=O)F)=O

Computed Properties

• Exact Mass: 438.1180197g/mol
• Monoisotopic Mass: 438.1180197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 83.6Ų

Additional information on N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide

Introduction to N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide and Its Significance in Modern Chemical Biology

N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide (CAS No. 451511-79-8) represents a novel compound with remarkable potential in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its unique chemical properties and promising biological activities. The synthesis and application of such molecules are pivotal in the development of innovative therapeutic agents that address various medical challenges.

The molecular framework of N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide incorporates several key functional groups that contribute to its versatility. The presence of a fluoro substituent at the 2-position of the benzamide moiety enhances its metabolic stability and binding affinity to biological targets. Additionally, the sulfamoyl group at the 5-position introduces a polar interaction surface, which is crucial for its interaction with proteins and enzymes. The 3-chloro-2-methylphenyl moiety further modulates the electronic properties of the molecule, influencing its reactivity and biological efficacy.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide has emerged as a compound of interest due to its ability to interact with specific targets in a highly selective manner. This selectivity is critical for minimizing side effects and improving therapeutic outcomes.

The synthesis of N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex core structure of the molecule. These synthetic strategies not only ensure high yield but also enhance the purity of the final product, which is essential for subsequent biological evaluations.

The biological activity of N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide has been extensively studied in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits potent inhibitory effects on specific enzymes implicated in disease pathogenesis. For instance, it has shown promise in inhibiting kinases that are overexpressed in certain types of cancer, thereby disrupting abnormal cell signaling pathways. Furthermore, its interaction with other biological targets has been explored, revealing potential applications in treating inflammatory disorders and neurodegenerative conditions.

The structural features of N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide, particularly the presence of the sulfamoyl group and the bulky (2-methylcyclohexyl) side chain, contribute to its unique pharmacokinetic profile. These features not only enhance binding affinity but also influence drug distribution, metabolism, and excretion. Understanding these pharmacokinetic properties is crucial for optimizing dosing regimens and ensuring therapeutic efficacy.

In conclusion, N-(3-chloro-2-methylphenyl)-2-fluoro-5-(2-methylcyclohexyl)sulfamoylbenzamide451511-79-8) is a compound with significant potential in the realm of chemical biology and pharmaceutical development. Its intricate molecular structure, characterized by functional groups such as fluoro, sulfamoyl, and 3-chloro-2-methylphenyl, makes it a versatile tool for modulating biological pathways associated with various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing therapeutic strategies.